Cas no 882-71-3 (1,3-difluoropropan-2-yl benzenesulfonate)

• Product name: 1,3-difluoropropan-2-yl benzenesulfonate
• CAS No: 882-71-3
• MF: C₉H₁₀O₃F₂S
• MW: 236.2357
• CID: 1920613
• PubChem ID: 13437

1,3-difluoropropan-2-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoropropan-2-yl benzenesulfonate
• 1,3-DIFLUORO-2-PROPANOL BENZENESULFONATE
• DTXSID20236889
• 882-71-3

• Inchi： InChI=1S/C9H10F2O3S/c10-6-8(7-11)14-15(12,13)9-4-2-1-3-5-9/h1-5,8H,6-7H2
• InChI Key： GSESOTRVUZZMII-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)OC(CF)CF

Computed Properties

• Exact Mass: 236.03187167Da
• Monoisotopic Mass: 236.03187167Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 2